2-(5-Trimethylsilanylethynyl-indol-1-yl)-ethanol

• CAS RN: 690266-57-0
• Molecular Formula: C15H19NOSi
• Molecular Weight: 257.40 g/mol
• IUPAC Name: 2-[5-(2-trimethylsilylethynyl)indol-1-yl]ethanol
• InChI: InChI=1S/C15H19NOSi/c1-18(2,3)11-7-13-4-5-15-14(12-13)6-8-16(15)9-10-17/h4-6,8,12,17H,9-10H2,1-3H3
• InChI Key: FPMMCNPKHBUHKQ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=CC2=C(C=C1)N(C=C2)CCO

Description

2-(5-Trimethylsilanylethynyl-indol-1-yl)-ethanol is a useful research compound. Its molecular formula is C15H19NOSi and its molecular weight is 257.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

398 mg (2.1 mmol) CuI and 1.47 g (2.1 mmol) Pd(PPh3)2Cl2 are added to a solution, cooled to 0° C., of 30 g (104 mmol) 2-(5-iodo-indol-1-yl)-ethanol and 18 mL (125 mmol) ethynyl-trimethyl-silane in 480 mL triethylamine and 120 mL THF and stirred for 30 min at 0° C. and 2 h at RT. The mixture is evaporated down i. vac., the residue is taken up in 300 mL EtOAc, the organic phase is washed with 150 mL water and dried over Na2SO4. After the desiccant and solvent have been eliminated the residue is purified by chromatography (silica gel, gradient: cyc/EtOAc 4:1 to 2:1).